Cas no 1261685-65-7 (3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene)

• Product Name: 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene
• CAS No: 1261685-65-7
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4985917
• Update Time: 2025-10-24

3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O/c9-4-2-1-3-5(6(4)7(10)11)15-8(12,13)14/h1-3,7H
• InChI Key： KHDXWPBKPJQSIA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene

Introduction to 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261685-65-7)

3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene, with the CAS number 1261685-65-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro substituent, a difluoromethyl group, and a trifluoromethoxy moiety. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene is particularly noteworthy due to its fluorinated moieties. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. The presence of these fluorine atoms in 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene enhances its potential as a lead compound in the design of novel pharmaceutical agents.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that fluorinated benzene derivatives exhibit enhanced binding affinity to specific protein targets, which can be crucial for developing more effective and selective drugs. The unique combination of functional groups in 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene makes it an attractive candidate for further exploration in this context.

In terms of synthetic chemistry, the preparation of 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene involves several well-established methods. One common approach involves the sequential introduction of the chloro, difluoromethyl, and trifluoromethoxy groups onto a benzene ring. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal catalysis and organocatalysis, have been employed to optimize the synthesis process and reduce environmental impact.

The biological activity of 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene has been investigated in various preclinical studies. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is believed to involve the modulation of key signaling pathways that are dysregulated in cancer cells. Additionally, preliminary studies suggest that 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene may have anti-inflammatory properties, which could be beneficial for treating inflammatory diseases.

The safety profile of 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261685-65-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its applications and optimize its use in various medical settings.